Cas no 1187227-32-2 (Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-)

Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- structure
1187227-32-2 structure
Product Name:Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
CAS No:1187227-32-2
MF:C15H12Cl2N4O
MW:335.187980651855
CID:2143403
Update Time:2023-11-19

Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • 4-[5-amino-1-(2,4-dichloro-benzyl)-1H-[1,2,3]triazol-4-yl]-phenol
    • AEULOVWTVUDGDM-UHFFFAOYSA-N
    • CID 135867964
    • Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
    • Inchi: 1S/C15H12Cl2N4O/c16-11-4-1-10(13(17)7-11)8-21-15(18)14(19-20-21)9-2-5-12(22)6-3-9/h1-7,22H,8,18H2
    • InChI Key: AEULOVWTVUDGDM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1C(=C(C2C=CC(=CC=2)O)N=N1)N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Topological Polar Surface Area: 77

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 567.0±60.0 °C(Predicted)
  • pka: 8.56±0.15(Predicted)
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